Cas no 178896-74-7 (Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride)
178896-74-7 structure
Product Name:Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride
CAS No:178896-74-7
MF:C9H11ClN2O4
MW:246.647641420364
CID:2922999
Update Time:2023-08-10
Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride
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- Inchi: 1S/C9H10N2O4.ClH/c1-2-15-9(12)6-7-8(11(13)14)4-3-5-10-7;/h3-5H,2,6H2,1H3;1H
- InChI Key: MCDSIVNKYOBWQD-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C(CC1C(=CC=CN=1)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 239
- Topological Polar Surface Area: 85
Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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